N,N-dimethyl-2-[(2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]ethanamine
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Overview
Description
N,N-dimethyl-2-[(2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]ethanamine is an aryl sulfide.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Compounds : This compound has been used in the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives (Rahmouni et al., 2014). Such derivatives are significant for their potential applications in various fields, including medicinal chemistry.
Antibacterial Activity : Another study focused on the synthesis of novel Thieno[2, 3-d] pyrimidines and their antimicrobial properties. These derivatives were found to have notable antibacterial activity, indicating the compound's utility in developing new antimicrobials (Salahuddin, Kakad, & Shantakumar, 2009).
Catalytic Activity : The compound has been studied in the context of zinc complexes bearing N,N′-bidentate entiopure ligands. These complexes showed significant catalytic activity, especially in the ring-opening polymerization of rac-lactide (Nayab, Lee, & Jeong, 2012).
Biological and Pharmacological Applications
Antimicrobial Studies : Synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives revealed their potent antimicrobial properties. This demonstrates the compound's potential in developing new antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Antitumor Activity : Some derivatives have shown promising results in anti-breast cancer activity. This highlights the compound's potential in cancer research and therapy (Ghorab, El-Gazzar, & Alsaid, 2014).
Antifungal Effects : Investigations into 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine derivatives have demonstrated significant antifungal effects, particularly against fungi like Aspergillus terreus and Aspergillus niger (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).
Material Science Applications
- Corrosion Inhibition : A study focused on targeted synthesis of cadmium(II) Schiff base complexes, including derivatives of the compound , demonstrated their utility in corrosion inhibition on mild steel (Das et al., 2017).
properties
Product Name |
N,N-dimethyl-2-[(2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)thio]ethanamine |
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Molecular Formula |
C17H21N3S |
Molecular Weight |
299.4 g/mol |
IUPAC Name |
N,N-dimethyl-2-[(2-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)sulfanyl]ethanamine |
InChI |
InChI=1S/C17H21N3S/c1-20(2)11-12-21-17-14-9-6-10-15(14)18-16(19-17)13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3 |
InChI Key |
IQYRIKYSWUXORO-UHFFFAOYSA-N |
SMILES |
CN(C)CCSC1=NC(=NC2=C1CCC2)C3=CC=CC=C3 |
Canonical SMILES |
CN(C)CCSC1=NC(=NC2=C1CCC2)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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